![molecular formula C14H24N4OS B5654494 2-(butylthio)-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidin-4-amine](/img/structure/B5654494.png)
2-(butylthio)-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidin-4-amine
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Overview
Description
Synthesis Analysis
The synthesis of related pyrimidine derivatives often involves reactions of various nucleophiles with pyrimidin-2-amine derivatives. For instance, Smolobochkin et al. (2019) developed a method for synthesizing 2-(pyrrolidin-1-yl)pyrimidines by reacting (hetero)aromatic C-nucleophiles with N-(4,4-diethoxybutyl)pyrimidin-2-amine in the presence of trifluoroacetic acid, confirmed through IR spectroscopy, NMR, and X-ray structural analysis (Smolobochkin et al., 2019).
Molecular Structure Analysis
Studies on similar pyrimidin-amine compounds have revealed detailed molecular structures characterized using various spectroscopic methods. For example, Murugavel et al. (2014) performed crystal structure and DFT studies of a related compound, providing insights into its molecular conformation and stabilization through intramolecular hydrogen bonds (Murugavel et al., 2014).
Chemical Reactions and Properties
Chemical reactions of pyrimidine derivatives can involve transformations into other derivatives. Botta et al. (1985) reported the conversion of pyrimidinones into amino- and chloro-pyrimidine derivatives, demonstrating the compound's reactivity and potential for derivatization (Botta et al., 1985).
Physical Properties Analysis
The physical properties of such compounds are often determined through spectroscopic and crystallographic analyses. Çolak et al. (2021) characterized similar compounds using X-ray crystallography, revealing their molecular and crystal structures, which are crucial for understanding the compound's physical behavior (Çolak et al., 2021).
Chemical Properties Analysis
Detailed investigations into the chemical properties of pyrimidine derivatives are essential for understanding their potential applications. For example, Urleb et al. (1990) explored the synthesis and transformations of isothiocyanatopyridine derivatives, contributing to our understanding of the chemical properties of related pyrimidin-amine compounds (Urleb et al., 1990).
properties
IUPAC Name |
2-butylsulfanyl-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N4OS/c1-3-4-7-20-14-16-12(15)8-13(17-14)18-6-5-11(9-18)10-19-2/h8,11H,3-7,9-10H2,1-2H3,(H2,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKQLOSJMAIUEHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSC1=NC(=CC(=N1)N2CCC(C2)COC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.43 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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